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Compound of Interest

Compound Name: Potassium chromate

Cat. No.: B148093 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with the

chromate-dichromate equilibrium.

Frequently Asked Questions (FAQs)
Q1: What is the fundamental principle of the chromate-dichromate equilibrium?

The chromate-dichromate equilibrium is a classic example of a pH-dependent chemical

equilibrium. In aqueous solutions, the yellow chromate ion (CrO₄²⁻) and the orange dichromate

ion (Cr₂O₇²⁻) are interconvertible.[1][2] The position of the equilibrium is governed by the

concentration of hydrogen ions (H⁺), as described by the following reversible reaction:[1][2]

2CrO₄²⁻(aq) + 2H⁺(aq) ⇌ Cr₂O₇²⁻(aq) + H₂O(l) (yellow)                         (orange)

According to Le Chatelier's principle, adding an acid (increasing H⁺ concentration) shifts the

equilibrium to the right, favoring the formation of the orange dichromate ion.[3][4] Conversely,

adding a base (which neutralizes H⁺ and decreases its concentration) shifts the equilibrium to

the left, favoring the formation of the yellow chromate ion.[3][4]

Q2: What are the visual indicators of the equilibrium shift?

The most direct visual indicator is the color of the solution. A yellow solution indicates a

predominance of chromate ions, which is typical under alkaline conditions.[5] An orange
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solution signifies a predominance of dichromate ions, characteristic of acidic conditions.[5]

Q3: At what approximate pH ranges do chromate and dichromate ions predominate?

While the transition is gradual, a general guideline is:

pH > 8: The equilibrium strongly favors the yellow chromate ion.[6]

pH 2-6: A mixture of HCrO₄⁻ and orange-red dichromate ions exists.[6]

pH < 1: The equilibrium almost entirely shifts to the orange-red dichromate ion.[6]

Q4: Is the chromate-dichromate equilibrium a redox reaction?

No, this is not a redox reaction. The oxidation state of chromium remains +6 in both the

chromate and dichromate ions.[7] The reaction is an acid-base equilibrium involving the

condensation of two hydrogen chromate ions to form a dichromate ion and water.
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Issue Possible Cause(s) Troubleshooting Steps

No color change observed

upon adding acid or base.

1. Insufficient concentration of

acid or base added. 2. The

initial solution is too dilute. 3.

The pH is already at an

extreme where one ion is

overwhelmingly dominant.

1. Add a more concentrated

acid (e.g., 1 M HCl or H₂SO₄)

or base (e.g., 1 M NaOH)

dropwise until a color change

is observed.[5] 2. Prepare a

more concentrated solution of

potassium chromate or

potassium dichromate (e.g.,

0.1 M). 3. Use a pH meter to

verify the initial pH of the

solution and adjust

accordingly.

The color change is faint or

difficult to discern.

1. The concentration of the

chromium solution is too low.

2. The lighting conditions are

poor.

1. Increase the concentration

of the potassium chromate or

dichromate solution. 2.

Observe the color change

against a white background for

better contrast.

A precipitate forms upon

adding a substance other than

acid or base.

Addition of certain metal ions,

such as barium (Ba²⁺), can

lead to the precipitation of

barium chromate (BaCrO₄).[8]

This is an expected reaction if

such ions are present. Barium

does not typically precipitate

with the dichromate ion, which

can be used to selectively

remove chromate from the

solution.[8]

Inconsistent results between

experimental runs.

1. Inaccurate measurement of

reagents. 2. Contamination of

glassware. 3. Temperature

fluctuations.

1. Use calibrated pipettes and

volumetric flasks for accurate

measurements. 2. Ensure all

glassware is thoroughly

cleaned and rinsed with

deionized water. 3. Perform

experiments at a consistent

room temperature, as the
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equilibrium can also be

influenced by temperature.[9]

Quantitative Data Summary
For quantitative analysis using spectrophotometry, understanding the molar absorptivity at

different wavelengths is crucial. The distinct spectra of chromate and dichromate ions allow for

their quantification.[1]

Ion Predominant Color
Typical Wavelength for

Analysis (λmax)

Chromate (CrO₄²⁻) Yellow ~373 nm

Dichromate (Cr₂O₇²⁻) Orange ~450 nm

Note: The exact λmax values can vary slightly depending on the solvent and pH.[1]

Experimental Protocols
Protocol 1: Qualitative Demonstration of pH Effect
Objective: To visually observe the shift in the chromate-dichromate equilibrium by adding acid

and base.

Materials:

0.1 M Potassium Chromate (K₂CrO₄) solution

0.1 M Potassium Dichromate (K₂Cr₂O₇) solution

1 M Hydrochloric Acid (HCl) or 1 M Sulfuric Acid (H₂SO₄)[5]

1 M Sodium Hydroxide (NaOH) solution[5]

Test tubes

Dropping pipettes
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Procedure:

Place approximately 2-3 mL of 0.1 M potassium chromate solution into a test tube. Note

the initial yellow color.

Add 1 M HCl or H₂SO₄ dropwise, shaking the test tube after each drop, until a distinct color

change to orange is observed.[5] This indicates the formation of dichromate ions.

To the resulting orange solution, add 1 M NaOH dropwise, again with shaking, until the color

reverts to yellow.[5] This demonstrates the regeneration of chromate ions.

This cycle of adding acid and base can be repeated to show the reversibility of the reaction.

[5]

Protocol 2: Preparation of a Standard Potassium
Dichromate Solution (0.0167 M)
Objective: To prepare a standard solution of potassium dichromate for quantitative analysis.

Materials:

Potassium dichromate (K₂Cr₂O₇), analytical grade

Deionized water

Weighing boat

Analytical balance

1000 mL volumetric flask

Funnel

Procedure:

Accurately weigh approximately 4.9 g of potassium dichromate that has been previously

powdered and dried.[10]
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Carefully transfer the weighed potassium dichromate into a 1000 mL volumetric flask using a

funnel.

Add a portion of deionized water to the flask and swirl to dissolve the solid.

Once dissolved, add deionized water to the calibration mark of the volumetric flask.

Stopper the flask and invert it several times to ensure the solution is homogeneous.

Visualizations

pH Adjustment

2CrO₄²⁻ (Chromate)
Yellow Cr₂O₇²⁻ (Dichromate)
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+ 2H⁺

- 2H⁺ (add OH⁻) + H₂O
Add Acid (H⁺) Shifts Equilibrium Right

Add Base (OH⁻)
Shifts Equilibrium Left
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Caption: The pH-dependent equilibrium between chromate and dichromate ions.
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Start with K₂CrO₄ solution (Yellow)

Add Acid (e.g., HCl) dropwise

Observe color change to Orange (Dichromate formation)

Add Base (e.g., NaOH) dropwise

Observe color change back to Yellow (Chromate formation)

Equilibrium Shift Demonstrated

Click to download full resolution via product page

Caption: Experimental workflow for observing equilibrium shifts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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